Cas no 1243451-33-3 (2-Cyclopropoxybenzenesulfonamide)

• Product Name: 2-Cyclopropoxybenzenesulfonamide
• CAS No: 1243451-33-3
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 4690906
• Update Time: 2025-05-24

2-Cyclopropoxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-CYCLOPROPOXYBENZENESULFONAMIDE
• MB34231
• 2-CYCLOPROPOXYBENZENE-1-SULFONAMIDE
• 2-Cyclopropoxybenzenesulfonamide

• Inchi： 1S/C9H11NO3S/c10-14(11,12)9-4-2-1-3-8(9)13-7-5-6-7/h1-4,7H,5-6H2,(H2,10,11,12)
• InChI Key： FAAFPHPEBJIHFE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC1CC1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 292
• Topological Polar Surface Area: 77.8

Additional information on 2-Cyclopropoxybenzenesulfonamide

Introduction to 2-Cyclopropoxybenzenesulfonamide (CAS No: 1243451-33-3)

2-Cyclopropoxybenzenesulfonamide, identified by the Chemical Abstracts Service Number (CAS No) 1243451-33-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural motif of 2-cyclopropoxybenzenesulfonamide incorporates both a cyclopropyl group and a sulfonamide moiety, features that contribute to its unique chemical properties and biological interactions.

The cyclopropoxy substituent in the molecule is particularly noteworthy, as it introduces a rigid, three-membered ring structure that can influence the compound's spatial orientation and electronic distribution. This structural feature is often exploited in drug design to enhance binding affinity and selectivity towards biological targets. In contrast, the sulfonamide part of the molecule is a well-known pharmacophore responsible for various pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer activities. The combination of these two functional groups in 2-cyclopropoxybenzenesulfonamide makes it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-cyclopropoxybenzenesulfonamide and biological targets. Studies have demonstrated that the cyclopropyl group can stabilize certain conformations of the sulfonamide moiety, thereby enhancing its ability to interact with proteins and enzymes. This insight has guided the development of novel derivatives with improved pharmacokinetic profiles and reduced side effects. Furthermore, the sulfonamide group's ability to form hydrogen bonds with polar residues in target proteins makes it an attractive scaffold for designing high-affinity ligands.

The synthesis of 2-cyclopropoxybenzenesulfonamide involves multi-step organic reactions, typically starting from readily available precursors such as cyclopropane derivatives and benzenesulfonyl chlorides. The introduction of the cyclopropoxy group often requires protective group strategies to prevent unwanted side reactions, highlighting the importance of synthetic planning in developing this compound. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and enzymatic transformations, have streamlined the synthesis process, making it more efficient and scalable.

In terms of biological activity, preliminary studies on 2-cyclopropoxybenzenesulfonamide have revealed intriguing properties that warrant further investigation. For instance, research has indicated that this compound exhibits moderate inhibitory effects on certain enzymes implicated in inflammatory pathways. The cyclopropyl group appears to modulate the electronic properties of the sulfonamide moiety, enhancing its reactivity with specific enzyme active sites. Additionally, structural analogs of 2-cyclopropoxybenzenesulfonamide have shown potential in inhibiting kinases involved in cancer progression, suggesting its utility in oncology research.

The pharmaceutical industry has taken note of these findings, leading to increased interest in exploring 2-cyclopropoxybenzenesulfonamide as a lead compound for drug development. Collaborative efforts between academic researchers and pharmaceutical companies are underway to optimize its chemical structure and evaluate its therapeutic efficacy in preclinical models. The use of high-throughput screening technologies has accelerated the identification of promising derivatives with enhanced pharmacological properties.

From a regulatory perspective, ensuring the safety and quality of 2-cyclopropoxybenzenesulfonamide is paramount before it can be considered for clinical applications. Rigorous testing under Good Manufacturing Practices (GMP) conditions is essential to guarantee consistency and purity. Additionally, toxicological studies are necessary to assess potential adverse effects associated with its use. These regulatory milestones are critical steps toward bringing this compound closer to therapeutic reality.

The role of computational tools in drug discovery cannot be overstated when discussing 2-cyclopropoxybenzenesulfonamide. Advanced software packages enable researchers to predict binding affinities, metabolic stability, and pharmacokinetic parameters with high accuracy. These predictions guide experimental design and help prioritize compounds for further testing. Moreover, machine learning algorithms are being employed to analyze large datasets containing structural-activity relationships (SAR), providing valuable insights into optimizing 2-cyclopropoxybenzenesulfonamide's properties.

The future prospects for 2-cyclopropoxybenzenesulfonamide appear promising, with ongoing research focusing on expanding its therapeutic applications. Exploration into its potential as an antiviral agent or a neuroprotective compound is among the areas being actively investigated. Collaborative projects involving interdisciplinary teams of chemists, biologists, and clinicians will be instrumental in realizing these goals.

In conclusion,2-cyclopropoxybenzenesulfonamide (CAS No: 1243451-33-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological potential. The synergistic effects of the cyclopropyl and sulfonamide groups make it a versatile scaffold for drug design. With continued research efforts aimed at optimizing its properties and exploring new therapeutic applications, 2-cyclopropoxybenzenesulfonamide holds promise as a valuable contributor to modern medicine.